Cas no 321903-28-0 (Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-6-methyl-, (1R,2R,5S,6R)-rel-)

• Product Name: Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-6-methyl-, (1R,2R,5S,6R)-rel-
• CAS No: 321903-28-0
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 301379
• Update Time: 2024-01-27

Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-6-methyl-, (1R,2R,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-6-methyl-, (1R,2R,5S,6R)-rel-
• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-6-methyl-, (1R,2R,5S,6R)-

• Inchi： 1S/C9H13NO4/c1-8(6(11)12)4-2-3-9(10,5(4)8)7(13)14/h4-5H,2-3,10H2,1H3,(H,11,12)(H,13,14)/t4-,5+,8+,9+/m0/s1
• InChI Key： WXRKAQKFVNVVIZ-TYPSWONNSA-N
• SMILES： [C@@]12([H])[C@@]([H])([C@@]1(C)C(O)=O)CC[C@]2(N)C(O)=O

Computed Properties

• Exact Mass: 199.084
• Monoisotopic Mass: 199.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2